Cas no 1261827-36-4 (2-Fluoro-5-(difluoromethyl)iodobenzene)

• Product Name: 2-Fluoro-5-(difluoromethyl)iodobenzene
• CAS No: 1261827-36-4
• MF: C₇H₄F₃I
• MW: 272.006344795227
• CID: 4985559
• Update Time: 2025-06-22

2-Fluoro-5-(difluoromethyl)iodobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(difluoromethyl)iodobenzene

• Inchi： 1S/C7H4F3I/c8-5-2-1-4(7(9)10)3-6(5)11/h1-3,7H
• InChI Key： DRSQFAKXRWNSSF-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(F)F)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 3.3
• Topological Polar Surface Area: 0

Additional information on 2-Fluoro-5-(difluoromethyl)iodobenzene

Comprehensive Overview of 2-Fluoro-5-(difluoromethyl)iodobenzene (CAS No. 1261827-36-4)

2-Fluoro-5-(difluoromethyl)iodobenzene (CAS No. 1261827-36-4) is a highly specialized aromatic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and advanced material science. This halogenated benzene derivative, characterized by its unique combination of fluoro and difluoromethyl substituents, serves as a versatile building block for synthesizing complex molecules. Its molecular structure, featuring an iodo group at the 1-position, enables diverse coupling reactions, making it invaluable in cross-coupling methodologies such as Suzuki-Miyaura and Stille reactions.

In recent years, the demand for fluorinated organic compounds like 2-Fluoro-5-(difluoromethyl)iodobenzene has surged due to their enhanced metabolic stability and bioavailability in drug design. Researchers frequently search for "fluorinated benzene derivatives in drug discovery" or "applications of iodobenzene in catalysis," reflecting its relevance in modern synthetic chemistry. The compound's CAS No. 1261827-36-4 is often queried in databases for precise identification, underscoring its importance in regulatory and commercial contexts.

From an industrial perspective, 2-Fluoro-5-(difluoromethyl)iodobenzene is pivotal in developing crop protection agents and electronic materials. Its difluoromethyl group contributes to lipophilicity, a critical factor in agrochemical formulations targeting pest resistance. Concurrently, its iodo functionality facilitates the creation of conductive polymers, aligning with the growing interest in "organic electronics" and "sustainable material innovation."

Environmental and safety considerations are also paramount when handling 2-Fluoro-5-(difluoromethyl)iodobenzene. While not classified as hazardous under standard protocols, proper storage conditions—such as inert atmospheres and light-sensitive packaging—are recommended to preserve its reactivity. Searches like "handling fluorinated aromatic compounds" or "stability of iodobenzene derivatives" highlight user concerns about best practices in laboratory settings.

In summary, 2-Fluoro-5-(difluoromethyl)iodobenzene (CAS No. 1261827-36-4) exemplifies the intersection of innovation and practicality in chemical synthesis. Its multifaceted applications, from life sciences to advanced materials, ensure its continued prominence in research and industrial workflows. As interest in "green chemistry" and "tailored fluorination strategies" grows, this compound remains a cornerstone for future breakthroughs.